Cas no 1603-40-3 (3-methylpyridin-2-amine)

3-Methylpyridin-2-amine is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 3-position and an amino group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive amino group enables facile functionalization, while the methyl group enhances stability and influences electronic properties. The compound is valued for its role in forming nitrogen-containing heterocycles and as an intermediate in the synthesis of biologically active molecules. High purity and consistent quality ensure reliable performance in research and industrial processes.
3-methylpyridin-2-amine structure
3-methylpyridin-2-amine structure
Product Name:3-methylpyridin-2-amine
CAS No:1603-40-3
MF:C6H8N2
MW:108.141120910645
MDL:MFCD00006320
CID:41648
PubChem ID:15347
Update Time:2025-10-30

3-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Methylpyridin-2-amine
    • 3-methyl-2-pyridylamine
    • 2-Amino-3-methylpyridine
    • 2-Amino-3-picoline
    • 2-Pyridinamine, 3-methyl-
    • 3-Methyl-2-pyridinamine
    • 3-Methyl-2-aminopyridine
    • 3-Picoline, 2-amino-
    • 2-amino-3-methyl pyridine
    • 2-Amino-beta-picoline
    • PYRIDINE, 2-AMINO-3-METHYL-
    • 2-AMINO-3-METHYL-PYRIDINE
    • 2-Amino-.beta.-picoline
    • 3-methylpyridin-2-ylamine
    • 3-Methyl-pyridin-2-ylamine
    • Y2WWD85QY6
    • RGDQRXPEZUNWHX-UHFFFAOYSA-N
    • 2-Amino
    • AURORA KA-876
    • 2-AMINO-3-PICOLINE 96%
    • 2-amino-3-methyl-pyridin
    • 2-Pyridinamine,3-methyl-
    • 3-methyl-2-pyridinamin
    • Q27294187
    • DTXSID3051759
    • BDBM50091797
    • EN300-21468
    • A-6700
    • (3-methyl-pyridin-2-yl)-amine
    • AKOS000119102
    • SCHEMBL17639
    • NS00025219
    • A24640
    • AM20050849
    • (3-methylpyridin-2-yl)amine
    • BCP22962
    • WLN: T6NJ BZ C1
    • NSC 450
    • NSC450
    • 3-methyl-2-amino-pyridine
    • AMINO-3-METHYLPYRIDINE, 2-
    • 2-Amino-3-methylpyridine (2-Amino-3-picoline)
    • (3-methyl-pyridin-2-yl)amine
    • EINECS 216-501-4
    • MFCD00006320
    • AC-5930
    • 1603-40-3
    • InChI=1/C6H8N2/c1-5-3-2-4-8-6(5)7/h2-4H,1H3,(H2,7,8
    • A0400
    • 3-methylpyridyl amine
    • Methylpyridonimid
    • AB2930
    • SB40521
    • GS-5903
    • 93Q
    • CHEMBL291544
    • Z203045034
    • NSC-176169
    • SCHEMBL8091109
    • F2190-0488
    • CS-W020056
    • AI3-14684
    • NSC-450
    • 2-Amino-?-picoline;Amino-3-methyl pyridine
    • 3-methyl-2-pyridineamine
    • UNII-Y2WWD85QY6
    • FT-0611065
    • 3-methylpyridine-2-amine
    • 3-methyl-amino pyridine
    • 2-Amino-3-methylpyridine, 95%
    • STK510033
    • DB-031539
    • 3-methylpyridin-2(1H)-imine
    • STL453498
    • 3-methylpyridin-2-amine
    • MDL: MFCD00006320
    • Inchi: 1S/C6H8N2/c1-5-3-2-4-8-6(5)7/h2-4H,1H3,(H2,7,8)
    • InChI Key: RGDQRXPEZUNWHX-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C)C=1N
    • BRN: 107892

Computed Properties

  • Exact Mass: 108.06900
  • Monoisotopic Mass: 108.068748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 72.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: Yellow low melting point solid
  • Density: 1.073 g/mL at 25 °C(lit.)
  • Melting Point: 29-31 °C (lit.)
  • Boiling Point: 221-222 °C(lit.)
  • Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
  • Refractive Index: n20/D 1.5823(lit.)
  • Solubility: 1000g/l
  • Water Partition Coefficient: dissolution
  • PSA: 38.91000
  • LogP: 1.55340
  • Solubility: Soluble in water and organic solvents.
  • Sensitiveness: Hygroscopic
  • pka: pK1: 7.24(+1) (25°C)

3-methylpyridin-2-amine Security Information

  • Symbol: GHS06 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301,H311,H331,H373
  • Warning Statement: P261,P280,P301+P310,P311
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 23/24/25-33
  • Safety Instruction: S36/37/39-S45-S37/39-S28A-S26
  • RTECS:US1850000
  • Hazardous Material Identification: T
  • Safety Term:6.1
  • Packing Group:II
  • Risk Phrases:R25; R36/37/38
  • Packing Group:II
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

3-methylpyridin-2-amine Customs Data

  • HS CODE:29333999
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methylpyridin-2-amine Pricemore >>

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3-methylpyridin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
2.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
3.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 3

Reaction Conditions
1.1 Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, rt
Reference
From amides to urea derivatives or carbamates with chemospecific C-C bond cleavage at room temperature
Lv, Cong; Liu, Dan; Muschin, Tegshi; Bai, Chaolumen; Bao, Agula; et al, Organic Chemistry Frontiers, 2022, 9(5), 1354-1363

Production Method 4

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 5

Reaction Conditions
1.1 Reagents: Oxygen ,  Tetrabutylammonium hydrogen sulfate Catalysts: Cupric acetate Solvents: Acetonitrile ;  6 h, 80 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
3.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 6

Reaction Conditions
1.1 Reagents: Oxygen ,  Tetrabutylammonium hydrogen sulfate Catalysts: Cupric acetate Solvents: Acetonitrile ;  6 h, 80 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
3.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 7

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
3.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 8

Reaction Conditions
1.1 Reagents: Oxygen ,  Tetrabutylammonium hydrogen sulfate Catalysts: Cupric acetate Solvents: Acetonitrile ;  6 h, 80 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
3.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

Production Method 9

Reaction Conditions
1.1 Reagents: Oxygen ,  Tetrabutylammonium hydrogen sulfate Catalysts: Cupric acetate Solvents: Acetonitrile ;  6 h, 80 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  overnight, 25 °C
3.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: 1,2-Dichloroethane ;  6 h, 80 °C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
Lv, Cong; et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

3-methylpyridin-2-amine Raw materials

3-methylpyridin-2-amine Preparation Products

3-methylpyridin-2-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:1603-40-3)2-Amino-3-Methyl Pyridine
Order Number:LE6833;LE1686011
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:1603-40-3)2-Amino-3-picoline
Order Number:sfd9728;1686011
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

3-methylpyridin-2-amine Related Literature

Additional information on 3-methylpyridin-2-amine

Introduction to 3-Methylpyridin-2-amine (CAS No. 1603-40-3)

3-Methylpyridin-2-amine, also known by its CAS number 1603-40-3, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and is characterized by its unique chemical structure and properties. The molecule consists of a pyridine ring with a methyl group at the 3-position and an amino group at the 2-position, making it a valuable building block in various synthetic processes.

The chemical formula of 3-methylpyridin-2-amine is C6H8N2. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in water and organic solvents, which enhances its utility in laboratory and industrial settings. Its boiling point is approximately 155°C, and it has a molecular weight of 108.14 g/mol.

In recent years, 3-methylpyridin-2-amine has gained attention due to its potential applications in the development of new pharmaceuticals. Research has shown that this compound can serve as an intermediate in the synthesis of various bioactive molecules, including drugs with anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that derivatives of 3-methylpyridin-2-amine can inhibit specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

The biological activity of 3-methylpyridin-2-amine has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of 3-methylpyridin-2-amine exhibited potent antiviral activity against the influenza virus. The researchers found that the compound effectively inhibited viral replication by targeting a specific viral protein, thereby reducing the severity of the infection. This finding highlights the potential of 3-methylpyridin-2-amine as a lead compound for developing new antiviral therapies.

Beyond its pharmaceutical applications, 3-methylpyridin-2-amine has also been investigated for its use in agrochemicals. Studies have shown that certain derivatives of this compound can act as effective herbicides and insecticides. For example, a recent study published in Pesticide Biochemistry and Physiology demonstrated that a derivative of 3-methylpyridin-2-amine exhibited strong herbicidal activity against several common weed species. The mechanism of action involves disrupting key metabolic pathways in plants, leading to their death.

In the realm of materials science, 3-methylpyridin-2-amine has been explored for its potential as a ligand in coordination chemistry. Research has shown that this compound can form stable complexes with various metal ions, which can be used in catalytic processes and materials synthesis. For instance, a study published in Inorganic Chemistry reported that complexes formed with 3-methylpyridin-2-amine and palladium ions exhibited high catalytic activity in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

The safety profile of 3-methylpyridin-2-amine is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. Safety data sheets (SDS) provide detailed information on handling and storage procedures to ensure safe use.

In conclusion, 3-methylpyridin-2-amine (CAS No. 1603-40-3) is a multifaceted compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an invaluable building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific research and development.

Recommended suppliers
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Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:1603-40-3)2-Amino-3-picoline
sfd9728;1686011
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Quantity:200kg/Company Customization
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